2-(3-Hydroxy-1-methylcyclobutyl)acetonitrile
Overview
Description
Scientific Research Applications
Reaction Mechanisms and Synthesis
- Reaction of Adamantan-2-one with Acetonitrile: Research indicates that substituted acetonitriles, when reacting with ketones in the presence of strong bases, can undergo various transformations. For instance, adamantan-2-one reacts with acetonitrile to yield products through dehydration processes, showcasing the utility of acetonitrile in synthetic organic chemistry and the manipulation of steric strains in molecular structures (Skomorokhov et al., 2003).
Analytical and Surveillance Applications
- Identification of Irradiated Food: A method utilizing acetonitrile for the efficient extraction of 2-dodecylcyclobutanone (2-DCB) from γ-irradiated food demonstrates acetonitrile's role in food safety and surveillance. This approach significantly reduces solvent use and processing time, enhancing the identification process of irradiated foods (Chan et al., 2014).
Catalysis and Chemical Reactions
- Synthesis of Methylenecyclopentanones: Acetonitrile serves as a solvent in palladium-catalyzed reactions, facilitating the conversion of 1-alkynylcyclobutanols to 2-disubstituted methylenecyclopentan-1-ones. This illustrates acetonitrile's utility in catalytic processes, enabling the efficient synthesis of complex organic compounds (Wei et al., 2003).
Bioactive Compound Isolation
- Isolation from Endophytic Fungi: The use of acetonitrile in the fractionation of compounds from endophytic fungi highlights its importance in the isolation and identification of bioactive molecules. Compounds isolated from Phomopsis sp., such as 2-hydroxy-alternariol, exhibit potential anti-inflammatory and enzyme inhibitory activities, underscoring acetonitrile's role in natural product chemistry and drug discovery (Chapla et al., 2014).
Properties
IUPAC Name |
2-(3-hydroxy-1-methylcyclobutyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-7(2-3-8)4-6(9)5-7/h6,9H,2,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLTJOOBGZFDFRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)O)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001271317 |
Source
|
| Record name | 3-Hydroxy-1-methylcyclobutaneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001271317 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1622903-29-0 |
Source
|
| Record name | 3-Hydroxy-1-methylcyclobutaneacetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1622903-29-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxy-1-methylcyclobutaneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001271317 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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